BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Certificate of Analysis for
Fenhexamid-d10

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Fenhexamid-d10
Cat. No.: B15295614
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for the isotopically labeled internal standard,
Fenhexamid-d10. This document is intended to assist researchers, scientists, and drug
development professionals in understanding and utilizing this reference material for analytical
and pharmacokinetic studies.

Compound Information

Fenhexamid-d10 is the deuterium-labeled analog of Fenhexamid, a fungicide. It is commonly
used as an internal standard in analytical methods to improve the accuracy of quantification of
Fenhexamid in various matrices.
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Parameter

Value

Compound Name

Fenhexamid-d10

Synonyms

N-(2,3-Dichloro-4-hydroxyphenyl)-1-

methyl(cyclohexane-d10)carboxamide

CAS Number

1246815-53-1[1]

Unlabelled CAS Number

126833-17-8[1]

Molecular Formula

C14H7D10CI2NO2[1]

Molecular Weight

312.26 g/mol [1]

Deuterium Incorporation

d1o

Analytical Data Summary

The following table summarizes the typical quantitative data found on a Certificate of Analysis

for Fenhexamid-d10.

Analytical Test Specification Result
Chemical Purity (HPLC) >95%]1] >98%
Isotopic Purity (Mass Spec) >98% 99.2%
Residual Solvents (GC-HS) Conforms to USP <467> Conforms
Loss on Drying <0.5% 0.2%
Assay (QNMR) 95.0% - 105.0% 99.5%

Experimental Protocols

Detailed methodologies for the key experiments cited in the analytical data summary are

provided below.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
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This method determines the chemical purity of Fenhexamid-d10 by separating it from any non-
isotopically labeled impurities.

Instrumentation: A standard HPLC system with a UV detector.

e Column: Lichrospher Select B, 125 mm x 4 mm, 5 um patrticle size

o Mobile Phase: A gradient mixture of water (with 1 g/L NaH2POa4) and acetonitrile (50:50 v/v)
e Flow Rate: 1.0 mL/min

e Column Temperature: 40°C

e Detection: UV at 210 nm

e Injection Volume: 10 pL

e Procedure: A solution of Fenhexamid-d10 is prepared in the mobile phase and injected into
the HPLC system. The peak area of Fenhexamid-d10 is compared to the total area of all
peaks to calculate the purity.

Isotopic Purity by Mass Spectrometry (MS)

This method confirms the identity and determines the isotopic purity of Fenhexamid-d10.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a
liquid chromatography system (LC-MS).

 |onization Mode: Electrospray lonization (ESI), positive mode.

o Sample Preparation: The sample is dissolved in an appropriate solvent, such as methanol or
acetonitrile, to a concentration of approximately 1 pg/mL.

o Procedure: The sample solution is infused into the mass spectrometer. The mass spectrum
is acquired, and the relative intensities of the molecular ions corresponding to the deuterated
(d10) and non-deuterated (d0) forms of Fenhexamid are measured to calculate the isotopic

purity.
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Assay by Quantitative Nuclear Magnetic Resonance
(ANMR)

This method provides an accurate determination of the concentration of Fenhexamid-d10 in a
solution by comparing its NMR signal intensity to that of a certified internal standard.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: A deuterated solvent in which both the sample and the internal standard are soluble
and stable (e.g., Chloroform-d).

« Internal Standard: A certified reference material with a known purity and a distinct NMR
signal that does not overlap with the analyte signals (e.g., maleic anhydride).

e Procedure:

o Accurately weigh the Fenhexamid-d10 sample and the internal standard into an NMR
tube.

Add a known volume of the deuterated solvent.

[¢]

o

Acquire the *H NMR spectrum.

o

Integrate the signals of the analyte and the internal standard.

[¢]

Calculate the assay value based on the integral values, molar masses, and weights of the
sample and the internal standard.

Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the general workflow for generating a Certificate of Analysis
for a reference standard like Fenhexamid-d10.
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Analytical Testing
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General workflow for generating a Certificate of Analysis.

LC-MS/MS Analytical Workflow

The diagram below outlines the typical workflow for the analysis of Fenhexamid-d10 using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Typical workflow for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fenhexamid-d10 | CAS 1246815-53-1 | LGC Standards [lgcstandards.com]

» To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Fenhexamid-
d10]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295614/docs#technical-guide-certificate-of-
analysis-for-fenhexamid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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